2-Methyl-5-(4-methylphenyl)pentan-1-amine

• IUPAC Name: 2-methyl-5-(4-methylphenyl)pentan-1-amine
• InChI: InChI=1S/C13H21N/c1-11-6-8-13(9-7-11)5-3-4-12(2)10-14/h6-9,12H,3-5,10,14H2,1-2H3
• InChI Key: FMUCTGZEPSIJKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCCC(C)CN
• Molecular Formula: C13H21N
• Molecular Weight: 191.31 g/mol

Description

2-Methyl-5-(4-methylphenyl)pentan-1-amine, also known as 4-MPD, is a psychoactive drug that belongs to the cathinone class. It is a potent stimulant that has gained popularity in recent years due to its use as a recreational drug. However, 4-MPD has also shown potential in scientific research applications.

Mechanism of Action

The mechanism of action of 2-Methyl-5-(4-methylphenyl)pentan-1-amine is not fully understood. However, it is believed to act as a dopamine and norepinephrine reuptake inhibitor. This leads to an increase in the levels of these neurotransmitters in the brain, resulting in a stimulant effect.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Methyl-5-(4-methylphenyl)pentan-1-amine include increased heart rate, blood pressure, and body temperature. It also leads to an increase in wakefulness, alertness, and euphoria. However, prolonged use of 2-Methyl-5-(4-methylphenyl)pentan-1-amine can lead to adverse effects such as anxiety, paranoia, and psychosis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Methyl-5-(4-methylphenyl)pentan-1-amine in lab experiments is its potency as a stimulant. This makes it useful in studies on the central nervous system. However, its recreational use and potential for abuse make it difficult to obtain and control in a lab setting. Additionally, the lack of research on its long-term effects makes it difficult to use in studies on chronic drug use.

Future Directions

There are several future directions for research on 2-Methyl-5-(4-methylphenyl)pentan-1-amine. One area of interest is its potential as a treatment for attention deficit hyperactivity disorder (ADHD). Its stimulant effects may make it useful in treating the symptoms of ADHD. Additionally, more research is needed on its long-term effects and potential for abuse. This information can be used to develop harm reduction strategies and inform drug policy. Finally, research on the structure-activity relationship of cathinone derivatives can lead to the development of safer and more effective drugs.

Synthesis Methods

The synthesis method for 2-Methyl-5-(4-methylphenyl)pentan-1-amine involves the reaction of 4-methylpropiophenone with methylamine. This reaction yields 2-Methyl-5-(4-methylphenyl)pentan-1-amine as a white crystalline powder. The purity of the final product can be improved through recrystallization.

Scientific Research Applications

2-Methyl-5-(4-methylphenyl)pentan-1-amine has shown potential in scientific research applications. It has been used as a reference standard in forensic toxicology and has been studied for its effects on the central nervous system. 2-Methyl-5-(4-methylphenyl)pentan-1-amine has also been used in studies on the structure-activity relationship of cathinone derivatives.